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Compound of Interest

Compound Name: Pigment Yellow 14

Cat. No.: B2915567

An In-depth Examination of its Chemical and Physical Properties, Synthesis, and
Characterization for Researchers, Scientists, and Drug Development Professionals.

C.l1. Pigment Yellow 14 is a prominent member of the diarylide azo pigment class, valued for

its vibrant yellow hue and robust performance characteristics. This technical guide provides a

detailed overview of its molecular and physical properties, a representative synthesis protocol,
and a summary of analytical techniques used for its characterization.

Core Properties and Formula

C.I. Pigment Yellow 14 is chemically identified as 2,2'-[(3,3'-dichloro[1,1'-biphenyl]-4,4'-
diyl)bis(azo)]bis[N-(2-methylphenyl)-3-oxobutanamide].[1] It is a synthetic organic pigment
known for its insolubility in water and slight solubility in organic solvents like toluene.[2] The
pigment is recognized for its strong coloring power and is a staple in the manufacturing of
printing inks and for coloring plastics.[2][3]

Quantitative Data Summary

The key molecular and physical properties of C.I. Pigment Yellow 14 are summarized in the
table below for easy reference and comparison.
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Property Value

Molecular Formula C34H30CI2N604[4]

Molecular Weight 657.55 g/mol [5][6]

CAS Number 5468-75-7[4][5][6]

C.I. Number 21095[5]
2-[[2-chloro-4-[3-chloro-4-[[1-(2-
methylanilino)-1,3-dioxobutan-2-

IUPAC Name ) ]
ylldiazenyl]phenyl]phenyl]diazenyl]-N-(2-
methylphenyl)-3-oxobutanamide[1]

Melting Point > 300 °CJ[7]

Thermal Decomposition

> 200 °C[3][7]

Density

Approximately 1.41 g/cm3[8]

Appearance

Yellow solid/powder[8]

Synthesis and Characterization Workflow

The general process for producing and verifying C.I. Pigment Yellow 14 involves a two-stage

synthesis followed by a comprehensive characterization using various analytical techniques.
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Caption: A logical workflow illustrating the synthesis and subsequent characterization of C.I.

Pigment Yellow 14.
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Experimental Protocols

The following sections detail the methodologies for the synthesis and characterization of C.I.
Pigment Yellow 14.

Synthesis Protocol

The synthesis of diarylide pigments like C.I. Pigment Yellow 14 is typically achieved through a
diazotization reaction followed by an azo coupling.[9]

1. Diazotization of 3,3'-Dichlorobenzidine:
» 3,3-Dichlorobenzidine is dissolved in an acidic aqueous solution, typically hydrochloric acid.
e The solution is cooled to a low temperature (0-5 °C).

e A solution of sodium nitrite is added dropwise while maintaining the low temperature and
stirring to form the tetrazo component.

2. Azo Coupling:
e The coupling component, acetoacet-o-toluidide, is dissolved in an alkaline aqueous solution.

e The solution of the tetrazo component is then slowly added to the solution of the coupling
component.

e The pH of the reaction mixture is carefully controlled to facilitate the coupling reaction,
resulting in the precipitation of the C.I. Pigment Yellow 14.

3. Isolation and Purification:
o The precipitated pigment is isolated by filtration.

o The filter cake is then thoroughly washed with water to remove any unreacted starting
materials and by-products.

» The purified pigment is dried in an oven at a controlled temperature.
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Characterization Methodologies

A suite of analytical techniques is employed to confirm the identity and purity of the synthesized
pigment and to evaluate its performance properties.

1. Spectroscopic Analysis:

o Fourier-Transform Infrared (FT-IR) Spectroscopy: This technique is used to identify the
functional groups present in the molecule. The FT-IR spectrum of C.l. Pigment Yellow 14 is
expected to show characteristic absorption bands for N-H stretching (from the amide
groups), C=0 stretching (from the amide and ketone groups), C=C stretching (from the
aromatic rings), and N=N stretching (from the azo groups).

e UV-Visible (UV-Vis) Spectroscopy: In a suitable solvent, the UV-Vis spectrum would exhibit
strong absorption bands in the visible region, which are responsible for its yellow color.
These absorptions are due to the Tt-1t* electronic transitions within the extensive conjugated
system of the molecule.

» Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR spectroscopy can be
used to elucidate the detailed molecular structure. The spectra would show signals
corresponding to the aromatic protons and carbons, the methyl protons and carbons, and the
protons and carbons of the acetoacetyl anilide backbone.

2. Thermal Analysis:

o Thermogravimetric Analysis (TGA): TGA is used to determine the thermal stability of the
pigment. The analysis would show the temperature at which the pigment begins to
decompose. For C.I. Pigment Yellow 14, significant thermal decomposition is reported to
occur at temperatures above 200 °C.[3][7]

« Differential Scanning Calorimetry (DSC): DSC can be used to study the thermal transitions of
the pigment, such as its melting point and any polymorphic transformations.

3. Performance Testing:

o Lightfastness: This property is evaluated by exposing the pigment to a controlled light source
that simulates sunlight. The change in color is then measured against a standard scale, such

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b2915567?utm_src=pdf-body
https://www.benchchem.com/product/b2915567?utm_src=pdf-body
https://www.atamanchemicals.com/pigment-yellow-14_u33458/
https://www.additivesforpolymer.com/wp-content/uploads/2019/10/pigment-yellow-14-2gs-msds-baoxu-chemical-.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2915567?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

as the Blue Wool Scale.

o Weatherfastness: This is a measure of the pigment's ability to withstand outdoor conditions,
including sunlight, moisture, and temperature fluctuations. Samples are exposed to
accelerated weathering conditions, and changes in color and other physical properties are
monitored.

Synonyms and Alternative Names

C.l. Pigment Yellow 14 is known by a variety of trade names and synonyms, which are
important to recognize in literature and commercial contexts.

Synonym

Benzidine Yellow G[2]

Permanent Yellow G[2]

Diarylide Yellow AAOT

Radiant Yellow[2]

Lake Yellow GA[2]

Pigment Fast Yellow GP[2]

Vynamon Yellow 2G[2]

Hostaperm Yellow GT[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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